Cas no 588-30-7 (3-(3-Hydroxyphenyl)acrylic acid)

• Product Name: 3-(3-Hydroxyphenyl)acrylic acid
• CAS No: 588-30-7
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD00004390
• CID: 38547
• PubChem ID: 329770154
• Update Time: 2025-11-06

3-(3-Hydroxyphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Hydroxyphenyl)acrylic acid
• 3-Hydroxycinnamic acid
• Cinnamic acid, m-hydroxy-
• COUMARIC ACID,3-(RG)
• m-Coumaric acid
• COUMARIC ACID,3
• RARECHEM BK HC T323
• TRANS-M-COUMARIC ACID
• TRANS-M-CUMARIC ACID
• InChI=1/C9H8O3/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6,10H,(H,11,12)/b5-4
• 3-(3-hydroxyphenyl)acrylate
• AC-16619
• trans-3-Hydroxycinnamate
• m-Hydroxycinnamate
• 3'-Hydroxycinnamate
• 3'-Hydroxycinnamic acid
• 14755-02-3
• (E)-3-(3-hydroxyphenyl)prop-2-enoic acid
• NSC-28956
• AKOS000146568
• 2-Propenoic acid, 3-(3-hydroxyphenyl)-
• bmse000093
• EN300-103182
• 3-hydroxycinnamate
• 588-30-7
• (2E)-3-(3-hydroxyphenyl)prop-2-enoate
• (E)-3-(3-hydroxyphenyl)prop-2-enoic acid;m-Coumaric acid
• HYDROXYCINNAMIC ACID, TRANS-3-
• NSC-50308
• UNII-KWJ2DDJ34H
• Cinnamic acid, 3-hydroxy-
• 3-(3-Hydroxyphenyl)acrylsaeure
• NSC 50308
• NSC50308
• (2E)-3-(3-hydroxyphenyl)-2-propenoate
• (2E)-3-(3-Hydroxyphenyl)-2-propenoic acid
• CHEMBL98521
• m-hydroxy-Cinnamate
• (2E)-3-(3-hydroxyphenyl)acrylic acid
• CHEBI:32357
• CHEBI:47925
• 1ST40362
• trans-3-Hydroxycinnamic acid, 99%
• 2-propenoic acid, 3-(3-hydroxyphenyl)-, (2E)-
• AI3-32389
• A808663
• m-Coumarate
• AMY14568
• NSC 28956
• BB 0256480
• m-Hydroxycinnamic acid
• EN300-345689
• MFCD00004390
• (E)-3-(3-hydroxyphenyl)-acrylic acid
• 3-(3-hydroxyphenyl)-2-propenoic acid
• 2-Propenoic acid, 3-(3-hydroxyphenyl)-, (E)-
• CS-0062284
• meta-coumaric acid
• BDBM50146456
• (E)-3-(3-Hydroxyphenyl)acrylic acid
• s5586
• 3-Coumaric acid
• Q6712039
• 3-(3-hydroxyphenyl)prop-2-enoic acid
• NSC28956
• SCHEMBL442408
• LS-13594
• trans-3-coumaric acid
• Z247613734
• F15419
• 3-(3-hydroxyphenyl)prop-2-enoate
• m-hydroxy-Cinnamic acid
• CCG-266308
• KWJ2DDJ34H
• 358818FD-674F-4656-96AF-40F17C30F2EE
• AS-12450
• NS00076981
• (E)-3-(3-Hydroxyphenyl)-2-propenoic acid
• DTXSID001336224
• (E)-3-(3-hydroxyphenyl)-2-propenoate
• HY-113357
• (E)-3-(3-hydroxy-phenyl)-acrylic acid
• m-Coumaric acid, analytical standard
• (2E)-3-(3-hydroxyphenyl)prop-2-enoic acid
• J-501891
• trans-3-Hydroxycinnamic acid
• 3-(3-hydroxyphenyl)-2-Propenoate
• A832036
• EINECS 209-615-0
• 3-(3-Hydroxy-phenyl)-acrylic acid
• Q27120850
• AKOS025243622
• FT-0615839
• KKSDGJDHHZEWEP-UHFFFAOYSA-N
• DTXSID00891551
• FT-0648817
• NS00014562
• SY014753
• ALBB-006261
• (E)-m-Coumaric acid
• G60884
• STK400397
• BBL013143

• MDL： MFCD00004390
• Inchi： 1S/C9H8O3/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6,10H,(H,11,12)/b5-4+
• InChI Key： KKSDGJDHHZEWEP-SNAWJCMRSA-N
• SMILES： OC1=CC=CC(/C=C/C(=O)O)=C1
• BRN： 2690254

Computed Properties

• Exact Mass: 164.04700
• Monoisotopic Mass: 164.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Yellowish brown powder
• Density: 1.329
• Melting Point: 193-195 ºC
• Boiling Point: 373.2°Cat760mmHg
• Flash Point: 193.7°C
• PSA: 57.53000
• LogP: 1.49000

3-(3-Hydroxyphenyl)acrylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25-S36-S26
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on 3-(3-Hydroxyphenyl)acrylic acid

3-(3-Hydroxyphenyl)acrylic Acid (CAS 588-30-7): Properties, Applications, and Market Insights

3-(3-Hydroxyphenyl)acrylic acid (CAS 588-30-7), also known as m-hydroxycinnamic acid, is a versatile organic compound with a wide range of applications in pharmaceuticals, cosmetics, and material science. This aromatic carboxylic acid features a hydroxyl group at the meta position of the phenyl ring, making it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its unique chemical properties and potential health benefits.

The molecular structure of 3-(3-hydroxyphenyl)acrylic acid consists of a cinnamic acid backbone with a hydroxyl substitution, giving it distinct physicochemical characteristics. With a molecular formula of C9H8O3 and a molecular weight of 164.16 g/mol, this compound typically appears as a white to off-white crystalline powder. Its melting point ranges between 180-185°C, and it shows limited solubility in water but better solubility in organic solvents like ethanol and dimethyl sulfoxide.

In recent years, 3-(3-hydroxyphenyl)acrylic acid has gained attention in the pharmaceutical industry due to its potential antioxidant properties and role as a building block for more complex molecules. Many researchers are investigating its derivatives for possible applications in neuroprotective therapies and anti-inflammatory treatments, aligning with current trends in natural product-based drug discovery. The compound's structural similarity to other bioactive phenols makes it particularly interesting for medicinal chemistry studies.

The cosmetic industry has shown growing interest in 3-(3-hydroxyphenyl)acrylic acid derivatives for their potential as skin-lightening agents and UV protectants. With consumers increasingly demanding natural and effective skincare ingredients, this compound's ability to inhibit tyrosinase activity has positioned it as a promising alternative to traditional skin-brightening compounds. Formulators are exploring its use in serums, creams, and other topical applications where stable phenol derivatives are required.

From a synthetic chemistry perspective, 3-(3-hydroxyphenyl)acrylic acid serves as an important intermediate in the production of various flavonoids and stilbenes. Its reactive carboxyl and hydroxyl groups allow for diverse chemical modifications, making it valuable for creating libraries of compounds for biological screening. Recent publications highlight its use in developing novel antimicrobial agents and enzyme inhibitors, particularly targeting diseases associated with oxidative stress.

The global market for 3-(3-hydroxyphenyl)acrylic acid has seen steady growth, driven by increasing demand from both pharmaceutical and cosmetic sectors. Suppliers are expanding production capacities to meet the needs of research institutions and manufacturers developing innovative products. Current market analysis suggests particular growth in Asia-Pacific regions, where natural product research and cosmetic innovation are rapidly expanding fields.

Quality control of 3-(3-hydroxyphenyl)acrylic acid typically involves HPLC analysis to ensure purity, with most commercial samples available at 97-99% purity. Storage recommendations generally suggest keeping the compound in a cool, dry place protected from light to maintain stability. When handling this material, standard laboratory precautions should be followed, including the use of appropriate personal protective equipment.

Recent scientific literature has explored the potential of 3-(3-hydroxyphenyl)acrylic acid derivatives in addressing modern health challenges. Studies have investigated their role in metabolic syndrome management and as potential anti-aging compounds, reflecting current consumer and research priorities. These investigations often focus on the compound's ability to modulate cellular signaling pathways related to inflammation and oxidative stress.

For researchers working with 3-(3-hydroxyphenyl)acrylic acid, several synthetic routes are available, including Perkin condensation of appropriate benzaldehydes or through enzymatic transformation of related cinnamic acids. The choice of synthesis method often depends on the desired scale and purity requirements, with newer biocatalytic approaches gaining popularity for their environmental benefits.

Future prospects for 3-(3-hydroxyphenyl)acrylic acid appear promising, with ongoing research exploring its potential in sustainable materials and green chemistry applications. Its aromatic structure and functional groups make it a candidate for incorporation into bio-based polymers and as a precursor for environmentally friendly chemical processes. As industries continue to seek alternatives to petroleum-derived compounds, such naturally-inspired molecules are likely to gain further importance.

When sourcing 3-(3-hydroxyphenyl)acrylic acid, buyers should verify certificates of analysis and consider suppliers with robust quality control systems. The compound is available from multiple specialty chemical providers, with pricing varying based on purity and quantity. For research purposes, small quantities (1-25g) are typically offered, while industrial-scale purchases can be negotiated for bulk requirements.

In conclusion, 3-(3-hydroxyphenyl)acrylic acid (CAS 588-30-7) represents an important building block in modern chemistry with diverse applications across multiple industries. Its combination of aromatic character and functional groups provides numerous opportunities for chemical modification and biological activity. As research continues to uncover new potential uses for this compound and its derivatives, its commercial and scientific significance is expected to grow substantially in the coming years.